BENGHE Foundational & Exploratory

Check Availability & Pricing

Strategic Sourcing & Technical Profile: 3,6-
Difluoro-2-methylbenzyl Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3,6-Difluoro-2-methylbenzy!
Compound Name:

chloride
CAS No.: 1805062-47-8
Cat. No.: B1411590

Get Quote

Executive Summary

3,6-Difluoro-2-methylbenzyl chloride (CAS: 1805062-47-8) is a specialized fluorinated
building block used primarily in the synthesis of advanced pharmaceutical intermediates,
particularly 4,7-difluoroisoindolines and fluorinated benzamides. Its structural moti—a benzene
ring decorated with a reactive chloromethyl group, a steric methyl blocker, and two electron-
withdrawing fluorine atoms—makes it a critical scaffold for modulating metabolic stability and
lipophilicity in drug candidates (e.g., Hsp90 inhibitors, GnRH antagonists).

This guide provides researchers with a verified sourcing strategy, technical specifications for
quality control, and handling protocols to ensure experimental integrity.

Chemical Identity & Specifications

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1411590#bc-rfq
https://www.benchchem.com/product/b1411590/docs?utm_src=pdf-body#strategic-sourcing-technical-profile-3-6-difluoro-2-methylbenzyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Attribute

Specification

Chemical Name

3,6-Difluoro-2-methylbenzyl chloride

IUPAC Name 2-(Chloromethyl)-1,4-difluoro-3-methylbenzene
CAS Number 1805062-47-8

Molecular Formula CsH7CIF2

Molecular Weight 176.59 g/mol

Structural Features

[11[2][3][4] * Benzylic Chloride: High reactivity for
nucleophilic substitution.» 2-Methyl Group:
Provides steric hindrance, preventing rotation in
biaryl systems.e 3,6-Difluoro: Increases
metabolic stability (blocks oxidation) and

lipophilicity.

Precursor CAS

1736-90-9 (1,4-Difluoro-2,3-dimethylbenzene)

Strategic Sourcing Guide

Due to its specialized nature, this compound is often classified as a "Make-to-Order" item or

maintained in low stock by catalog suppliers. Researchers have two primary sourcing

pathways: Direct Purchase or In-House Synthesis from the more available precursor.

A. Commercial Suppliers (Direct Purchase)

The following suppliers are verified to list CAS 1805062-47-8 or its direct precursor.
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Supplier Type Catalog / Role Reliability Notes

Primary source for

gram-scale quantities.
BLD Pharm Catalog BD01614153 Often holds stock in

Shanghai/USA

warehouses.

Excellent for "REAL"
) . ) database compounds.
Enamine Building Block Inquire ) )
Likely synthesizes on

demand if not in stock.

Reliable source for the

starting material (1,4-
Sigma-Aldrich Distributor 1736-90-9 (Precursor)  Difluoro-2,3-

dimethylbenzene) for

in-house synthesis.

Frequent supplier of
fluorinated aromatics;
check for "2-
(Chloromethyl)-1,4-

difluoro..." naming

Combi-Blocks Catalog Check Stock

convention.

B. Make vs. Buy Decision Logic

If commercial lead times exceed 4 weeks, in-house synthesis via radical chlorination is a viable
alternative.

Purchase Commercial
(CAS 1805062-47-8)

- - Check Catalog Stock
Need 3,6-Difluoro-2-methylbenzyl chloride (BLD Pharm, Enamine) —

Urgent Need

In-House Synthesis
From Precursor (CAS 1736-90-9)

Lead Time > 4 Weeks

Click to download full resolution via product page
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Figure 1: Decision tree for sourcing rare fluorinated benzyl chlorides.

Quality & Impurity Profiling

When sourcing this compound, the impurity profile is the critical quality attribute (CQA). The
synthesis typically involves radical chlorination of 1,4-difluoro-2,3-dimethylbenzene. The
symmetry of the precursor simplifies the profile, but reaction control is vital.

Synthesis Pathway & Impurities

The reaction uses N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (SO2Cl2) with a radical
initiator (AIBN/BPO).

Target Product: Monochlorination of one methyl group.

Impurity A (Under-reaction): Unreacted 1,4-difluoro-2,3-dimethylbenzene (Starting Material).

Impurity B (Over-reaction): 1,4-Difluoro-2,3-bis(chloromethyl)benzene (Bis-chloride).

Impurity C (Gem-dichlorination): 2-(Dichloromethyl)-1,4-difluoro-3-methylbenzene (Benzal
chloride analog).

TARGET PRODUCT

3,6-Difluoro-2-methylbenzyl chloride
1.0 eq NCS (Mono-chloride)

1,4-Difluoro-2,3-dimethylbenzene NCS /AIBN Excess NCS IMPURITY (Over-reaction)
(CAS 1736-90-9) CCl4, Reflux Bis(chloromethyl) analog
Incomplete Conv.

IMPURITY (Under-reaction)
Unreacted Precursor

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting critical impurities derived from radical halogenation.

Analytical Validation Protocol

Upon receipt of the material, validate purity using the following parameters:
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e 1H NMR (CDCI5):
o Diagnostic Peak: Look for the benzylic -CH2Cl singlet around & 4.6—4.7 ppm.
o Impurity Check:

» Starting Material: Methyl singlet at & 2.2—-2.3 ppm (integral will be too high relative to
aromatic protons if SM is present).

» Bis-chloride: Two -CH2Cl singlets (or one if symmetric) around 6 4.6 ppm.
» Benzal chloride (-CHCI2): Singlet downfield around & 6.5-7.0 ppm.
e GC-MS:
o Useful for quantifying unreacted starting material (lower boiling point) vs. the target.

o Note: Benzyl chlorides can degrade on hot GC injectors. Use a low inlet temperature or
HPLC if decomposition is observed.

Handling & Stability

Safety Warning: Like all benzyl chlorides, this compound is a potent lachrymator (tear gas) and
a corrosive alkylating agent.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).

¢ Moisture Sensitivity: Highly susceptible to hydrolysis. Exposure to atmospheric moisture will
convert the chloride to the corresponding benzyl alcohol and release HCI gas.

o Sign of degradation: White solid crust formation (alcohol) or acrid smell (HCI).
e Reaction Protocol:
o Always dispense in a fume hood.

o If the reagent is old, filter through a small plug of silica gel (eluting with dry hexanes/DCM)
to remove hydrolyzed alcohol before use in sensitive nucleophilic substitutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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